5-Methoxy-4-(methoxymethoxy)-2-nitrobenzoic acid
Overview
Description
5-Methoxy-4-(methoxymethoxy)-2-nitrobenzoic acid, also known as MMNA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. MMNA is a nitrobenzoic acid derivative that has been found to exhibit promising properties as an antioxidant, anti-inflammatory, and anticancer agent. In
Scientific Research Applications
Metal-Coordination Investigations:
- Tetraaqua-bis(3-hydroxy-4-nitrobenzoato) Co(II) and Ni(II) complexes, and a diaqua-bis(2-hydroxy-4-methoxybenzoato) Zn(II) complex have been synthesized and characterized, providing insights into metal coordination chemistry (D'angelo et al., 2011).
Chemical Synthesis and Antimicrobial Activity:
- Novel synthetic methods have been developed for compounds like 10-methoxy-4, 8-dinitro-6H-benzo[2,3-c]chromen-6-one. These compounds have been tested for antibacterial activity, indicating potential applications in pharmaceuticals (Havaldar et al., 2004).
Nitro Group Reduction Studies:
- Research on the reduction of the nitro group in compounds like 2-methoxy-5-nitrobenzoic acid, which can have implications in various chemical synthesis processes (Song, 2011).
Solubility and Activity Coefficients Research:
- Studies on the solubility of various compounds in different solvents have been conducted, providing valuable data for the chemical and pharmaceutical industries (Hart et al., 2015).
Cyclization Reactions and Synthesis of Complex Molecules:
- Exploration of the cyclization reactions of certain acids to form complex molecules like benzofurans, which could have applications in material science or medicinal chemistry (Kowalewska & Kwiecień, 2008).
Crystal Structure Analysis:
- Crystal structures of various compounds have been studied, contributing to our understanding of molecular interactions and material properties (Yeong et al., 2018).
Cytotoxic Activity Studies:
- Synthesis of compounds like 5,6-Dimethyl-9-methoxy-1-phenyl-6H-pyrido[4,3-b]carbazoles and their evaluation for cytotoxic activity, which is vital for drug discovery and development (Jasztold-Howorko et al., 2005).
properties
IUPAC Name |
5-methoxy-4-(methoxymethoxy)-2-nitrobenzoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11NO7/c1-16-5-18-9-4-7(11(14)15)6(10(12)13)3-8(9)17-2/h3-4H,5H2,1-2H3,(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CDQYOTWCSKZVGI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCOC1=C(C=C(C(=C1)[N+](=O)[O-])C(=O)O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11NO7 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Methoxy-4-(methoxymethoxy)-2-nitrobenzoic acid |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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